Cas no 1705223-15-9 (7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane
• CAS No: 1705223-15-9
• MF: C₁₆H₁₅F₃N₂O₂S
• MW: 356.362713098526
• CID: 5549495
• PubChem ID: 90632312
• Update Time: 2025-05-19

7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• F6481-3780
• AKOS025105779
• 1705223-15-9
• 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane
• [7-(furan-2-yl)-1,4-thiazepan-4-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• (7-(furan-2-yl)-1,4-thiazepan-4-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone

• Inchi： 1S/C16H15F3N2O2S/c17-16(18,19)14-4-3-11(10-20-14)15(22)21-6-5-13(24-9-7-21)12-2-1-8-23-12/h1-4,8,10,13H,5-7,9H2
• InChI Key： WBGOATZHEHCYCT-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=NC(C(F)(F)F)=CC=2)=O)CCC1C1=CC=CO1

Computed Properties

• Exact Mass: 356.08063339g/mol
• Monoisotopic Mass: 356.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane

Exploring the Chemistry and Applications of 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane (CAS No. 1705223-15-9)

The compound 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane (CAS No. 1705223-15-9) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a furan ring, a trifluoromethylpyridine moiety, and a thiazepane core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in biological systems, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and selective therapeutic agents. The 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane stands out due to its structural diversity and bioactivity. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the furan and pyridine rings contribute to its ability to form hydrogen bonds and π-π interactions, further expanding its potential applications.

One of the most searched questions in the field of organic chemistry is how heterocyclic compounds like 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane can be synthesized efficiently. Current methodologies often involve multi-step reactions, including cyclization, carbonylative coupling, and functional group transformations. Researchers are also exploring green chemistry approaches to minimize environmental impact while maintaining high yields and purity. This aligns with the growing trend of sustainable synthesis in the pharmaceutical industry.

The potential applications of 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane extend beyond drug discovery. Its unique properties make it a valuable building block in material science, particularly in the development of organic electronic materials and catalysts. The trifluoromethylpyridine moiety, for instance, is known to influence the electronic properties of materials, making it useful in optoelectronic devices. This versatility has led to increased interest in the compound from both academic and industrial researchers.

Another hot topic in the scientific community is the role of computational chemistry in predicting the behavior of complex molecules like 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane. Advanced molecular modeling techniques, such as density functional theory (DFT) and molecular docking, are being employed to understand its interactions at the atomic level. These tools not only accelerate the discovery process but also reduce the need for extensive experimental trials, saving time and resources.

In conclusion, 7-(furan-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-thiazepane (CAS No. 1705223-15-9) represents a compelling area of research with broad implications for medicinal chemistry, material science, and sustainable synthesis. Its unique structural features and potential applications make it a subject of ongoing investigation, and future studies are likely to uncover even more exciting possibilities for this versatile compound.